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Compound of Interest

Compound Name: Octyl 2-methylbutyrate
CAS No.: 29811-50-5
Cat. No.: B1193954
Get Quote
. J

Octyl 2-methylbutyrate (CAS 29811-50-5) is a fatty acid ester known for its characteristic
fruity, green, and slightly waxy aroma, reminiscent of apple and pear. It is widely used in the
formulation of flavors and fragrances for a variety of consumer products, including beverages,
confectionery, and personal care items. The precise quantification of this volatile compound is
critical for ensuring product consistency, meeting quality standards, and complying with
regulatory requirements.

1.1 Chemical Properties of Octyl 2-methylbutyrate

A thorough understanding of the analyte's properties is fundamental to developing a robust
analytical method.
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Property Value Source
Molecular Formula C13H2602 [1]
Molecular Weight 214.34 g/mol [1]
Boiling Point 254 °C (estimated) [1]
Flash Point 103.64 °C (estimated) [1]

0.0088 hPa @ 20°C
Vapor Pressure . [1]
(estimated)

Solubility in Water 0.37 g/L (estimated) [1]

LogP 4.9 (estimated) [1]

1.2 The Imperative for Inter-laboratory Comparisons

While a single laboratory can develop a validated analytical method, an inter-laboratory
comparison (ILC) or proficiency test (PT) is the ultimate measure of a method's reproducibility
and the competence of the participating laboratories. ILCs are essential for:

o Method Validation: Demonstrating that a method is rugged and transferable across different
instruments, personnel, and environments.

e Quality Assurance: Providing an external measure of a laboratory's performance and
identifying areas for improvement.

e Harmonization of Results: Ensuring that different laboratories can obtain comparable results
for the same sample, which is crucial for commerce and regulatory acceptance.

Organizations like BIPEA offer proficiency testing schemes for the flavor, fragrance, and
essential oil industries, highlighting the importance of such comparisons in this sector.[2][3]

Analytical Methodologies for Octyl 2-methylbutyrate

The analysis of volatile and semi-volatile fragrance compounds is predominantly carried out
using gas chromatography.[4]
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2.1 Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard

GC-MS is the most powerful and widely used technique for the analysis of fragrance and flavor
compounds like Octyl 2-methylbutyrate.[5][6]

o Causality of Choice: GC provides the high-resolution separation of volatile compounds
required for complex fragrance mixtures. The mass spectrometer offers definitive
identification based on the unique mass spectrum of each compound, which can be
compared against spectral libraries for confirmation. This combination of separation and
identification is critical for both qualitative and quantitative analysis.[1]

2.2 Alternative and Complementary Techniques

o Gas Chromatography-Flame lonization Detection (GC-FID): GC-FID is a robust and reliable
technique for quantification. While it does not provide the mass spectral information for
definitive identification like MS, it is often used in quality control settings for routine analysis
of known compounds due to its excellent quantitative performance.

e Quantitative Nuclear Magnetic Resonance (QNMR): gNMR is a primary analytical method
that can be used for the certification of reference materials. It allows for the direct
quantification of an analyte against a certified internal standard without the need for a
specific reference standard of the analyte itself.[2]

2.3 Comparison of Methodologies
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Technique Principle Strengths Limitations
Separates compounds  High confidence in Can be more
GOMS by GC and identifies identification; expensive and
by mass-to-charge excellent for complex complex to operate
ratio. mixtures. than GC-FID.
Separates compounds  Robust, linear, and Does not provide
GC-FID by GC and detects by cost-effective for structural information
ionization in a flame. quantification. for identification.
Quantifies based on ] ] o
) Primary ratio method,; Lower sensitivity than
the ratio of NMR ] o
] ) high precision; no GC-based methods;
gNMR signal integrals of the

analyte and a

standard.

analyte-specific

standard needed.

high initial instrument

cost.

Recommended GC-MS Protocol for Octyl 2-
methylbutyrate Analysis

This protocol is designed to be a self-validating system, incorporating quality control checks to
ensure the reliability of the results.

3.1 Rationale for Method Selection

The selection of GC-MS is based on its ability to provide both accurate quantification and
unambiguous identification of Octyl 2-methylbutyrate, even in complex matrices such as
fragrance oils. The use of an internal standard is crucial for correcting variations in injection

volume and instrument response.

3.2 Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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